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Compound of Interest

Compound Name: (R)-1-Acetyl-3-hydroxypyrrolidine

CAS No.: 916733-17-0

Cat. No.: B1279419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(R)-1-Acetyl-3-hydroxypyrrolidine is a chiral pyrrolidine derivative of significant interest in

medicinal chemistry and drug development. Its structural features make it a valuable building

block for the synthesis of a wide range of biologically active molecules. This technical guide

provides an in-depth overview of the physicochemical properties, synthesis, and potential

biological significance of (R)-1-Acetyl-3-hydroxypyrrolidine. Detailed experimental protocols

and a proposed signaling pathway are presented to facilitate further research and application of

this versatile compound.

Physicochemical Properties
(R)-1-Acetyl-3-hydroxypyrrolidine is a white to off-white crystalline powder. Its key

quantitative properties are summarized in the table below for easy reference.
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Property Value Reference

Molecular Weight 129.16 g/mol [1][2][3][4]

Molecular Formula C₆H₁₁NO₂ [1][2][3][4]

CAS Number 916733-17-0 [1][2][3]

Melting Point 81 - 85 °C [4]

Optical Rotation
[α]²⁰/D = -45° to -39° (c=3 in

MeOH)
[4]

Appearance
White to off-white crystalline

powder
[4]

Synthesis and Characterization
The enantioselective synthesis of (R)-1-Acetyl-3-hydroxypyrrolidine is crucial for its

application in stereospecific drug design. Below is a detailed experimental protocol for a

potential synthetic route, based on established methodologies for the synthesis of chiral

hydroxypyrrolidines and subsequent N-acetylation.

Experimental Protocol: Synthesis of (R)-1-Acetyl-3-
hydroxypyrrolidine
Materials:

(R)-3-Hydroxypyrrolidine

Acetic anhydride

Triethylamine (Et₃N)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Ethyl acetate and hexane for chromatography

Procedure:

Reaction Setup: To a solution of (R)-3-hydroxypyrrolidine (1.0 eq) in anhydrous

dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add

triethylamine (1.2 eq).

Acetylation: Slowly add acetic anhydride (1.1 eq) dropwise to the stirred solution at 0 °C.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4

hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous

NaHCO₃ solution. Separate the organic layer, and extract the aqueous layer with DCM (3 x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter,

and concentrate under reduced pressure to obtain the crude product.

Chromatography: Purify the crude product by flash column chromatography on silica gel

using a gradient of ethyl acetate in hexane to afford pure (R)-1-Acetyl-3-
hydroxypyrrolidine.

Characterization
The structure and purity of the synthesized (R)-1-Acetyl-3-hydroxypyrrolidine should be

confirmed by standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

used to confirm the chemical structure of the molecule. The spectra of pyrrolidine derivatives

are well-characterized.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

determine the exact mass of the compound, confirming its molecular formula.
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Chiral High-Performance Liquid Chromatography (HPLC): The enantiomeric excess of the

final product can be determined using a suitable chiral stationary phase.

Biological Significance and Signaling Pathways
The pyrrolidine scaffold is a common motif in a wide array of biologically active compounds,

exhibiting activities such as neuroprotective, analgesic, and anti-inflammatory effects. While the

specific biological targets of (R)-1-Acetyl-3-hydroxypyrrolidine are not extensively

documented, related pyrrolidine derivatives have been shown to modulate key signaling

pathways involved in inflammation.

One such pathway is the Toll-like receptor (TLR) signaling cascade. A study on the pyrrolidine

derivative 1-[4-fluoro-2-(2-nitrovinyl)phenyl]pyrrolidine (FPP) demonstrated its inhibitory effect

on TLR signaling. This provides a valuable model for a potential mechanism of action for other

pyrrolidine-containing compounds. FPP was shown to inhibit the activation of nuclear factor-κB

(NF-κB) and interferon regulatory factor 3 (IRF3), which are key transcription factors

downstream of TLR activation.

Below is a diagram illustrating the inhibitory effect of a pyrrolidine derivative on the TLR

signaling pathway.
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Hypothesized inhibitory action on TLR signaling.
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This diagram illustrates a potential mechanism where a pyrrolidine derivative, such as (R)-1-
Acetyl-3-hydroxypyrrolidine, could inhibit the downstream signaling of Toll-like receptors,

leading to a reduction in the expression of inflammatory genes. This highlights the potential of

this class of compounds in the development of novel anti-inflammatory agents.

Conclusion
(R)-1-Acetyl-3-hydroxypyrrolidine is a valuable chiral building block with significant potential

in drug discovery and development. Its well-defined physicochemical properties and the

availability of synthetic routes make it an accessible starting material for the synthesis of more

complex molecules. The established biological activities of related pyrrolidine derivatives,

particularly in the modulation of inflammatory pathways, suggest promising avenues for future

research into the therapeutic applications of (R)-1-Acetyl-3-hydroxypyrrolidine and its

analogues. This technical guide provides a solid foundation for researchers to explore the full

potential of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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